Cas no 1279219-35-0 (3-Chloro-5-cyclohexyl-1H-1,2,4-triazole)

• Product Name: 3-Chloro-5-cyclohexyl-1H-1,2,4-triazole
• CAS No: 1279219-35-0
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• MDL: MFCD18783023
• CID: 4692738
• Update Time: 2025-10-29

3-Chloro-5-cyclohexyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-cyclohexyl-1H-1,2,4-triazole
• RCKMPTBYTKIOLY-UHFFFAOYSA-N
• BBL032960
• STL146774
• 3-chloro-5-cyclohexyl-4H-1,2,4-triazole
• T4535
• 1H-1,2,4-triazole, 3-chloro-5-cyclohexyl-
• 3-Chloro-5-cyclohexyl-1H-1,2,4-triazole

• MDL： MFCD18783023
• Inchi： 1S/C8H12ClN3/c9-8-10-7(11-12-8)6-4-2-1-3-5-6/h6H,1-5H2,(H,10,11,12)
• InChI Key： RCKMPTBYTKIOLY-UHFFFAOYSA-N
• SMILES： ClC1=NNC(C2CCCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Topological Polar Surface Area: 41.6

3-Chloro-5-cyclohexyl-1H-1,2,4-triazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-Chloro-5-cyclohexyl-1H-1,2,4-triazole

3-Chloro-5-cyclohexyl-1H-1,2,4-triazole (CAS No. 1279219-35-0): A Comprehensive Overview

The compound 3-Chloro-5-cyclohexyl-1H-1,2,4-triazole (CAS No. 1279219-35-0) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and biological activities. The triazole ring structure, characterized by three nitrogen atoms and two carbon atoms in a five-membered ring, forms the core of this molecule. The substituents on the triazole ring—specifically the chlorine atom at position 3 and the cyclohexyl group at position 5—contribute to its distinct chemical behavior and functional properties.

Recent studies have highlighted the importance of triazole derivatives in drug discovery and development. The chlorine substituent in 3-Chloro-5-cyclohexyl-1H-1,2,4-triazole introduces electron-withdrawing effects, which can enhance the compound's reactivity in certain chemical reactions. Meanwhile, the cyclohexyl group adds steric bulk and hydrophobicity, potentially influencing the compound's solubility and bioavailability. These features make it a promising candidate for exploring its role in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential as a building block in organic synthesis. Researchers have demonstrated that triazoles can serve as versatile platforms for constructing complex molecules with tailored functionalities. For instance, the triazole ring can act as a scaffold for attaching various functional groups, enabling the creation of bioactive molecules with specific pharmacological profiles.

In terms of synthesis, several methods have been reported for preparing 3-Chloro-5-cyclohexyl-1H-1,2,4-triazole. One common approach involves the reaction of an appropriate chlorinated alkyne with a cyclohexyl azide under copper catalysis—a process known as click chemistry. This method is highly efficient and selective, making it suitable for large-scale production in pharmaceutical settings.

The biological activity of this compound has also been a subject of recent investigations. Studies suggest that triazole derivatives may exhibit antimicrobial, antifungal, or anticancer properties depending on their substituents and structural arrangement. For example, preliminary assays indicate that 3-Chloro-5-cyclohexyl-1H-1,2,4-triazole shows moderate inhibitory activity against certain enzymes involved in cancer cell proliferation.

Moreover, the compound's stability under various conditions has been evaluated to assess its suitability for therapeutic applications. Results indicate that it exhibits good thermal stability and resistance to oxidative degradation—a desirable trait for drugs intended for long-term use or storage.

Looking ahead, further research is needed to fully unlock the potential of 3-Chloro-5-cyclohexyl-1H-1,2,4-triazole in drug development. Collaborative efforts between chemists and biologists could lead to innovative therapies targeting unmet medical needs.